Cas no 61873-84-5 (Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-)

• Product Name: Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-
• CAS No: 61873-84-5
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 1630657
• Update Time: 2024-09-12

Pentanedioic acid, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C12H13ClO4/c13-10-3-1-8(2-4-10)5-9(6-11(14)15)7-12(16)17/h1-4,9H,5-7H2,(H,14,15)(H,16,17)
• InChI Key： WAOLSJHXPOWVHR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CC1=CC=C(Cl)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 256.05029

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 411.8±30.0 °C(Predicted)
• PSA: 74.6
• pka: 4.14±0.10(Predicted)